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Compound of Interest

Compound Name: CAY10595

Cat. No.: B120155

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of
CAY10595 stock solutions in dimethyl sulfoxide (DMSQO). Adherence to this protocol is crucial
for ensuring the accuracy and reproducibility of experimental results.

Introduction

CAY10595 is a potent antagonist of the Chemoattractant Receptor-homologous molecule
expressed on Th2 cells (CRTH2), also known as the DP2 receptor.[1][2][3] It plays a significant
role in studying allergic inflammatory diseases. Accurate preparation of CAY10595 stock
solutions is the first critical step for in vitro and in vivo studies. DMSO is a common solvent for
CAY10595 due to its high solubilizing capacity for this compound.[3]

Physicochemical Properties of CAY10595

A thorough understanding of the physicochemical properties of CAY10595 is essential for
accurate stock solution preparation.
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Property Value Source

Molecular Formula C20H13CI2FN20s MedChemExpress|[2]
Molecular Weight 451.23 g/mol MedChemExpress[1][2]
Appearance Crystalline solid Cayman Chemical[3]
Solubility in DMSO 30 mg/mL Cayman Chemical[3]

Recommended Protocol for Preparing CAY10595

Stock Solution (10 mM) in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of CAY10595 in DMSO.

This concentration is a widely used starting point for creating working solutions for various

experimental assays.

Materials

o CAY10595 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber or opaque microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Calibrated micropipettes and sterile tips

Experimental Protocol
1. Calculating the Required Mass of CAY10595:

To prepare a 10 mM stock solution, the required mass of CAY10595 can be calculated using

the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol )
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For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) =10 mM x 1 mL x 451.23 g/mol / 1000 = 4.51 mg

2. Weighing CAY10595:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh the calculated amount of CAY10595 powder (e.g., 4.51 mg) and add it to the
tared tube.

3. Dissolving CAY10595 in DMSO:

e Add the desired volume of DMSO (e.g., 1 mL) to the microcentrifuge tube containing the
CAY10595 powder.

e Cap the tube tightly.

» Vortex the solution until the CAY10595 is completely dissolved. Gentle warming may be
applied if necessary to aid dissolution, but avoid excessive heat.

4. Storage and Handling:

o Store the CAY10595 stock solution at -20°C for long-term storage.

e For short-term storage (up to a few weeks), the solution can be stored at 4°C.
» Protect the solution from light by using amber or opaque tubes.

» Before use, thaw the stock solution at room temperature and vortex briefly to ensure
homogeneity.

o Avoid repeated freeze-thaw cycles, which can degrade the compound. It is recommended to
aliquot the stock solution into smaller, single-use volumes.

Experimental Workflow

The following diagram illustrates the key steps in the preparation of a CAY10595 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Preparing CAY10595 Stock Solutions in DMSO: An
Application Note and Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b120155#how-to-prepare-cay10595-stock-solution-in-
dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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